Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Application Notes & Protocols for Ammonium
Nonanoate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

1. Chemical Profile & Mechanism of Action Ammonium nonanoate (ammonium pelargonate) is a broad-
spectrum, non-selective contact herbicide derived from natural fatty acids found in various plants and
animals [1] [2]. It is classified as a "natural origin" substance and is OMRI Listed, making it approved for

use in organic production systems [1] [3] [4].

Its mechanism of action is purely contact-based. Upon application, it rapidly disrupts the plant cell
membranes and causes cellular desiccation and death [1] [5]. Being a contact herbicide, it does not
translocate to the root system and has no residual soil activity, breaking down typically within a few days

[1] [4] [5]. The following diagram illustrates its pathway from application to plant cell action.
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2. Summary of Application Rates and Efficacy

The tables below consolidate quantitative data on application rates from available product guides and

research publications.

Table 1: Commercial Product Application Guidelines (Based on 40% a.i. Concentrate) [3] [4]
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Estimated

Recommended Rate

Application Scenario

Coverage (sq

per Gallon of Water

t)

Key Target Weeds & Notes

Standard/Broadcast 8-19f1loz
Spray

"Catch-All" Spot Spray 16 fl oz
High-Performance 19 fl oz

Burndown

Table 2: Research-Based Application Rates for Specific Crops

500 - 1,000 sq ft

General weed control for
grasses and broadleaf

weeds [3].
Varies with A recommended mid-range
infestation rate for general weed control

Up to 1,000 sq ft

[4].

For tougher weeds or longer
control (up to 4+ weeks) [3].

Crop Context

Active Ingredient

(a.i)

Concentration

Volume &
Frequency

Reported Efficacy & Key Findings

Pumpkin (Field
Study)

Organic
Vidalia Onion

General Weed
Populations

5% v/v (20 and 30
DAP¥)

4% to 10% v/v

7.210 10.8 kg-ha1
a.l.

*DAP = Days After Planting

Applied at 20 and
30 days after
planting (DAP).

Applied with tine-

weeder cultivation.

Tested at volumes
from 164 to 1308
L-ha=1.

3. Detailed Experimental Application Protocol

88-98% weed suppression;
Significantly higher yield and water use
efficiency vs. untreated control [6].

Higher rates (8-10%) controlled specific
weeds but did not consistently protect
yields; no advantage over cultivation
alone was found [7].

Efficacy is influenced by both
application rate and spray volume;
research is focused on pre-food crop
registration [7].
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This protocol outlines a standardized method for applying ammonium nonaneoate in a research setting,

based on the gathered data.

Objective: To evaluate the efficacy of ammonium nonanoate on post-emergent weed control under

controlled conditions.

Materials:

¢ Ammonium nonanoate concentrate (e.g., 40% a.i.)

e Calibrated sprayer (e.g., backpack, COz-pressurized with flat-fan nozzle)

¢ Digital scale or graduated cylinders

e Deionized water

¢ Personal Protective Equipment (PPE): Gloves, protective eyewear, and long-sleeved clothing [1].

Methodology:

¢ Solution Preparation: Prepare the spray solution on a v/v (volume/volume) basis. For example, to
achieve a 6% v/v a.i. solution from a 40% concentrate, add 150 ml of concentrate to 850 ml of
water (Total Volume: 1 L). Always shake the concentrate well before use [3].

e Application: Apply the solution using a calibrated sprayer that ensures uniform and complete
coverage of all above-ground plant parts. The spray should wet the leaves until just before runoff.

e Timing: Apply to actively growing, young weeds (typically 1-4 leaf stage) for maximum efficacy, as
established plants with extensive root systems are less controlled [8].

e Environmental Conditions: Apply during periods of mild temperature and low wind to minimize drift
and potential rapid evaporation, which can reduce efficacy. The product works fastest in warm, sunny
weather but is effective in cooler climates [4].

e Post-Application: Do not irrigate for at least 2 hours after application to allow the herbicide to dry
and become rainfast [4]. The restricted entry interval (REI) is typically 4-24 hours; check the specific
product label [3] [8].

Data Collection & Analysis:

¢ Visual Assessment: Document weed control efficacy (on a scale of 0% [no effect] to 100%
[complete control]) at 1, 3, 7, and 14 days after treatment (DAT). Note the initial speed of burn (often
visible within hours).

¢ Phytotoxicity: Record any symptoms of phytotoxicity on non-target plants if applicable.

e Biomass Measurement: At the end of the trial (e.g., 21 DAT), harvest the above-ground biomass
from treated and control plots, dry, and weigh to determine the dry biomass reduction.

The workflow for this experimental protocol is summarized in the following diagram.
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4. Critical Considerations for Researchers

e Spectrum of Control: Ammonium nonanoate is a non-selective herbicide; it will injure or kill any
green plant tissue it contacts, including crops and desirable vegetation [4] [8]. Use directed sprays or
shield applications in mixed plantings.

¢ Limitations on Perennial Weeds: As a contact-only herbicide, it primarily burns down the top
growth. Perennial weeds with established root or rhizome systems often regrow, requiring repeated
applications [1] [8].

¢ Lack of Soil Residual Activity: It provides no pre-emergent control of weed seeds. It only affects
emerged weeds at the time of application [4].
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o Toxicity and Safety: It is considered non-toxic to birds and mammals and has a low risk of
groundwater contamination due to rapid biodegradation [1] [5]. However, it can be a moderate eye
and skin irritant upon direct contact, so appropriate PPE is mandatory [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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